Cas no 2228490-88-6 (2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine
• CAS No: 2228490-88-6
• MF: C₇H₁₂N₄O₃
• MW: 200.195180892944
• CID: 6046896
• PubChem ID: 165851713
• Update Time: 2025-05-21

2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine
• EN300-1791978
• 2228490-88-6

• Inchi： 1S/C7H12N4O3/c1-7(4-8,14-2)6-5(11(12)13)3-9-10-6/h3H,4,8H2,1-2H3,(H,9,10)
• InChI Key： YJOBSSFXDKHTIB-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.09094026g/mol
• Monoisotopic Mass: 200.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 110Ų

Additional information on 2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine

Comprehensive Overview of 2-Methoxy-2-(4-Nitro-1H-Pyrazol-3-Yl)Propan-1-Amine (CAS No. 2228490-88-6)

2-Methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine, with the CAS number 2228490-88-6, is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are known for their diverse biological activities. The presence of both methoxy and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given its unique structural features.

In recent years, the demand for novel pyrazole-based compounds has surged, driven by their utility in developing targeted therapies and agrochemicals. The 2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine stands out due to its optimized pharmacokinetic properties, which are critical for enhancing bioavailability and reducing toxicity. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its nitro group plays a pivotal role in modulating electronic and steric effects. Such studies are essential for designing next-generation small-molecule inhibitors.

The synthesis of CAS 2228490-88-6 involves multi-step organic reactions, including nitration, alkylation, and amination. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's molecular weight and logP value are frequently analyzed to predict its solubility and membrane permeability, which are crucial for drug delivery systems. Additionally, its spectroscopic data (e.g., NMR, IR) are well-documented, aiding in quality control and structural verification.

From an industrial perspective, 2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting catalytic methods to minimize waste and energy consumption. This aligns with the global push toward sustainable chemical production, a topic highly relevant to ESG (Environmental, Social, and Governance) initiatives. Companies specializing in custom synthesis often highlight this compound in their portfolios to attract partnerships in preclinical research.

In the realm of computational chemistry, CAS 2228490-88-6 is a subject of molecular docking simulations and quantitative structure-activity relationship (QSAR) models. These tools help predict its interactions with biological targets, such as enzymes or receptors, accelerating the hit-to-lead optimization phase. The compound's electrostatic potential maps are also studied to understand its reactivity and binding affinity, making it a valuable asset in virtual screening campaigns.

Another area of growing interest is the compound's potential role in precision agriculture. Its nitro-pyrazole core exhibits herbicidal and fungicidal properties, prompting investigations into crop protection formulations. With the rise of resistance management strategies, 2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine could contribute to mode-of-action diversification, addressing challenges like pest resistance and environmental persistence.

Safety and regulatory compliance are paramount when handling 2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. Its material safety data sheet (MSDS) provides detailed guidelines for storage, handling, and disposal, ensuring adherence to OSHA standards and REACH regulations.

In conclusion, CAS 2228490-88-6 represents a promising scaffold for both medicinal chemistry and agrochemical innovation. Its multifaceted applications, coupled with advancements in synthetic methodologies and computational modeling, position it as a compound of enduring relevance. As research continues to uncover new uses, 2-methoxy-2-(4-nitro-1H-pyrazol-3-yl)propan-1-amine is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.